Cas no 152212-15-2 (Cyclohexanecarboxylicacid, 1-methyl-2-oxo-)

• Product Name: Cyclohexanecarboxylicacid, 1-methyl-2-oxo-
• CAS No: 152212-15-2
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 99322
• PubChem ID: 11321084
• Update Time: 2025-04-18

Cyclohexanecarboxylicacid, 1-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 1-methyl-2-oxo-
• Cyclohexanecarboxylic acid, 1-methyl-2-oxo- (9CI)
• SCHEMBL3170
• Cyclohexanecarboxylic acid, 1-methyl-2-oxo-, (-)- (9CI)
• 1-Methyl-2-oxocyclohexanecarboxylic acid
• DTXSID60462201
• 1-methyl-2-oxocyclohexane-1-carboxylic acid
• Cyclohexanecarboxylic acid, 1-methyl-2-oxo-, (+)- (9CI)
• AKOS026736360
• 152212-62-9
• SSNKQVCRNSRBRB-UHFFFAOYSA-N
• 152212-15-2
• methylcyclohexanone carboxylic acid
• Cyclohexanecarboxylicacid, 1-methyl-2-oxo-, (-)-
• 152212-38-9
• DTXCID50413020
• DB-103295

• Inchi： 1S/C8H12O3/c1-8(7(10)11)5-3-2-4-6(8)9/h2-5H2,1H3,(H,10,11)
• InChI Key： SSNKQVCRNSRBRB-UHFFFAOYSA-N
• SMILES： O=C1CCCCC1(C(=O)O)C

Computed Properties

• Exact Mass: 156.07866
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37